MANGANESE STANNATE
Overview
Description
MANGANESE STANNATE is a chemical compound with the molecular formula MnO3Sn and a molecular weight of 221.65 g/mol
Chemical Reactions Analysis
MANGANESE STANNATE undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include acids, bases, and oxidizing or reducing agents. The major products formed from these reactions depend on the specific reagents and conditions used. For example, manganese dioxide (MnO2) can be formed through oxidation reactions involving manganese compounds .
Scientific Research Applications
MANGANESE STANNATE has several scientific research applications. In chemistry, it is used as a catalyst in various organic reactions. In biology, manganese compounds play a role in redox reactions and are involved in the activity of certain enzymes . In medicine, manganese-based compounds are explored for their potential therapeutic applications, including cancer therapy . In industry, manganese compounds are used in the production of batteries, ceramics, and other materials .
Mechanism of Action
The mechanism of action of MANGANESE STANNATE involves its ability to participate in redox reactions. Manganese can exist in different oxidation states, and its redox properties are essential for its catalytic activity. The compound can interact with various molecular targets and pathways, including enzymes involved in oxidative stress and DNA repair .
Comparison with Similar Compounds
MANGANESE STANNATE can be compared with other manganese-based compounds, such as manganese dioxide (MnO2) and manganese(IV) oxide (MnO4). These compounds share similar redox properties but differ in their specific applications and reactivity. For example, manganese dioxide is commonly used in batteries and as a catalyst in organic reactions, while manganese(IV) oxide is used in water treatment and as an oxidizing agent .
Conclusion
This compound is a versatile compound with a wide range of applications in scientific research and industry. Its unique properties and ability to participate in redox reactions make it valuable in various fields, including chemistry, biology, medicine, and industry.
Properties
IUPAC Name |
dioxido(oxo)tin;manganese(2+) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Mn.3O.Sn/q+2;;2*-1; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YGVVXDZBQRDGIV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-][Sn](=O)[O-].[Mn+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
MnO3Sn |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50648476 |
Source
|
| Record name | Manganese(2+) oxostannanebis(olate) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50648476 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
12209-35-7 |
Source
|
| Record name | Manganese(2+) oxostannanebis(olate) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50648476 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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